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Compound of Interest

Compound Name: Perfluoro(methylcyclohexane)

Cat. No.: B1211450 Get Quote

An In-depth Technical Guide to the Physical Properties of Perfluoro(methylcyclohexane)

This technical guide provides a comprehensive overview of the physical properties of

perfluoro(methylcyclohexane) (PFMC), with a focus on their variation with temperature. This

document is intended for researchers, scientists, and drug development professionals who

utilize perfluorocarbons in their work.

Introduction to Perfluoro(methylcyclohexane)
Perfluoro(methylcyclohexane), with the chemical formula C₇F₁₄, is a fluorocarbon liquid that

is a perfluorinated derivative of the hydrocarbon methylcyclohexane.[1] It is a clear, colorless,

and odorless liquid characterized by high density, low viscosity, and low surface tension.[1][2]

PFMC is chemically inert and thermally stable at temperatures exceeding 400 °C.[1][2] These

properties make it suitable for a variety of applications, including as a heat transfer agent, a

dielectric fluid, and a tracer compound.[1][2] Its ability to dissolve gases makes it a person of

interest in biomedical applications.
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Property Value

Chemical Formula C₇F₁₄

Molecular Weight 350.05 g/mol [3]

Boiling Point 76 °C[1][4]

Melting Point -37 °C[1][4]

Density (at 25 °C) 1.788 g/mL[1]

Temperature-Dependent Physical Properties
The physical properties of perfluoro(methylcyclohexane) exhibit significant dependence on

temperature. Understanding these relationships is crucial for applications involving temperature

variations.

Density
The density of liquids generally decreases with increasing temperature. This is due to the

increase in kinetic energy of the molecules, leading to larger average intermolecular distances.

Table 1: Density of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C) Density (g/mL)

20 1.80[4]

25 1.787

Viscosity
The viscosity of a liquid is a measure of its resistance to flow. For liquids, viscosity typically

decreases as temperature increases. The increased thermal energy allows molecules to

overcome intermolecular forces more easily, resulting in lower flow resistance.

Table 2: Viscosity of Perfluoro(methylcyclohexane) at a Specific Temperature
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Property Value

Viscosity (at unspecified temperature) 1.561 mPa·s[3]

Kinematic Viscosity (at unspecified temperature) 0.87 mm²/s[3]

Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system. The vapor

pressure of a liquid increases with temperature, following the Clausius-Clapeyron relation. As

more molecules gain sufficient kinetic energy to escape into the vapor phase, the pressure of

the vapor increases.

Table 3: Vapor Pressure of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C) Vapor Pressure (kPa)

25 14[4]

Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. Generally, the surface tension of a liquid decreases with an increase in temperature.

Table 4: Surface Tension of Perfluoro(methylcyclohexane) at a Specific Temperature

Property Value

Surface Tension (at unspecified temperature) 15.4 mN/m[3]

Experimental Protocols
Accurate determination of the temperature-dependent physical properties of

perfluoro(methylcyclohexane) requires precise experimental methodologies.

Measurement of Density vs. Temperature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB9301481_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9301481_EN.htm
https://www.benchchem.com/product/b1211450?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/302937
https://www.benchchem.com/product/b1211450?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9301481_EN.htm
https://www.benchchem.com/product/b1211450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method: Vibrating Tube Densitometer

Calibration: Calibrate the instrument using two standards of known density, typically dry air

and deionized water.

Sample Introduction: Introduce the perfluoro(methylcyclohexane) sample into the

oscillating U-tube of the densitometer.

Temperature Control: Set the desired temperature using a Peltier thermostat. Allow the

sample to reach thermal equilibrium.

Measurement: The instrument measures the resonant frequency of the oscillating tube

containing the sample. This frequency is directly related to the density of the liquid.

Data Collection: Record the density at the set temperature. Increment the temperature to the

next desired value and repeat the measurement to obtain a series of density values as a

function of temperature.

Measurement of Viscosity vs. Temperature
Method: Capillary Viscometer (e.g., Ubbelohde type)

Apparatus Setup: Select a capillary viscometer of the appropriate size for the expected

viscosity of perfluoro(methylcyclohexane).

Sample Loading: Introduce a precise volume of the sample into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath set to the

desired measurement temperature. Allow at least 20 minutes for the sample to reach thermal

equilibrium.

Flow Time Measurement: Draw the liquid up through the capillary into the timing bulb.

Measure the time it takes for the liquid meniscus to pass between two calibrated marks as it

flows back down under gravity.

Calculation: The kinematic viscosity (ν) is calculated using the formula: ν = C * t, where 'C' is

the calibration constant of the viscometer and 't' is the measured flow time. The dynamic

viscosity (η) can then be calculated if the density (ρ) is known at that temperature: η = ν * ρ.
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Temperature Variation: Repeat the measurement at different temperatures by adjusting the

temperature of the water bath.

Measurement of Vapor Pressure vs. Temperature
Method: Static Method

Apparatus: The setup consists of a sample flask connected to a pressure transducer and a

vacuum line, all enclosed in a temperature-controlled bath.

Sample Degassing: The perfluoro(methylcyclohexane) sample is placed in the flask and

thoroughly degassed to remove any dissolved air. This is typically achieved by several

freeze-pump-thaw cycles.

Temperature Control: The degassed sample is brought to the desired temperature in the

constant temperature bath.

Equilibrium: Allow the system to reach equilibrium, where the pressure reading from the

transducer stabilizes. This stable pressure is the vapor pressure of the sample at that

temperature.

Data Logging: Record the temperature and pressure.

Temperature Ramp: Increment the temperature of the bath and repeat the pressure

measurement to obtain vapor pressure data over a range of temperatures.

Visualization of Temperature Effects
The following diagram illustrates the general relationship between temperature and the key

physical properties of a liquid such as perfluoro(methylcyclohexane).
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General Influence of Temperature on Physical Properties
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Caption: General effect of temperature on key physical properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

